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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178

Application Notes and Protocols for N-
Isopropylcyclohexylamine

For Researchers, Scientists, and Drug Development Professionals
1. Introduction

N-lsopropylcyclohexylamine is a flammable, corrosive, and irritating organic compound
utilized in various chemical syntheses.[1][2] This document provides detailed procedures for its
safe handling and storage in a laboratory setting to minimize risks to personnel and the
environment. Adherence to these protocols is crucial for maintaining a safe research
environment.

2. Hazard Identification and Safety Precautions

N-Isopropylcyclohexylamine is classified as a hazardous chemical.[1] It is a flammable liquid
and vapor, can cause severe skin burns and eye damage, and may lead to respiratory irritation.

[1][3]
Key Hazards:
o Flammability: Flammable liquid and vapor.[1]

» Corrosivity: Causes severe skin burns and eye damage.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b058178?utm_src=pdf-interest
https://www.benchchem.com/product/b058178?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC171761000&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-isopropylcyclohexylamine.pdf
https://www.benchchem.com/product/b058178?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC171761000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171761000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/62386
https://www.fishersci.com/store/msds?partNumber=AC171761000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171761000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

« Irritation: May cause respiratory irritation.[1][2]

Safety Precautions:

e Work in a well-ventilated area, preferably a chemical fume hood.[1]

» Avoid all contact with skin, eyes, and clothing.[2][4]

e Do not breathe vapors or mists.[1][2]

o Keep away from open flames, hot surfaces, and other sources of ignition.[1][2]
o Use only non-sparking tools and explosion-proof equipment.[1][5]

o Take precautionary measures against static discharge.[2]

e Ensure eyewash stations and safety showers are readily accessible.[1]

3. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling N-Isopropylcyclohexylamine.[4]
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][4]
» Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., Nitrile). Inspect gloves for integrity before
each use.[2][4]

o Clothing: A lab coat or chemical-resistant apron is required. For larger quantities, consider
a chemical-resistant suit.[1]

o Respiratory Protection: If working outside a fume hood or if exposure limits are likely to be
exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate filter.[1]

4. Storage Procedures

Proper storage is essential to prevent accidents and maintain the chemical's integrity.
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» General Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

[4]6]
e Segregation: Store in a designated flammables area, away from incompatible materials.[1]

e Incompatible Materials: Avoid storage with acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide (C0O2).[1]

» Container Handling: Containers that have been opened must be carefully resealed and kept
upright to prevent leakage.[2][4]

5. Quantitative Data
Property Value Source
Molecular Formula C9H19N [71[8]
Molecular Weight 141.25 g/mol [31[61[8]
Appearance Colorless to light yellow liquid [61[7]
Boiling Point 175 °C /347 °F @ 760 mmHg [1]
60-65 °C @ 12 mmHg [6]
Flash Point 33°C/91.4°F [1]

46 °C/114.8 °F (closed cup)

Density 0.850 - 0.859 g/mL at 25 °C [1][6]
Refractive Index n20/D 1.448 [6]
CAS Number 1195-42-2 [61[71[8]

6. Experimental Protocol: General Reaction Setup

This protocol outlines a general procedure for using N-Isopropylcyclohexylamine as a
reagent in a chemical reaction.

Materials:
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» N-Isopropylcyclohexylamine

o Reaction vessel (e.g., round-bottom flask)

 Stirring apparatus (e.g., magnetic stirrer and stir bar)
 Inert gas supply (e.g., nitrogen or argon)

 Addition funnel (if required)

o Condenser (if refluxing)

e Heating/cooling bath

o Appropriate solvents and other reagents

Procedure:

e Preparation:

[¢]

Ensure the fume hood is operational and the sash is at the appropriate height.

[¢]

Don the required personal protective equipment (gloves, safety goggles, face shield, lab
coat).

[e]

Assemble the reaction glassware, ensuring all joints are properly sealed.

[e]

Purge the reaction vessel with an inert gas.

o Reagent Addition:

[¢]

Carefully measure the required amount of N-Isopropylcyclohexylamine in the fume
hood.

[¢]

If adding to the reaction vessel, do so slowly and carefully, preferably via a syringe or
addition funnel.

[¢]

Rinse any transfer equipment with a small amount of solvent to ensure complete transfer.
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Reaction:

o Commence stirring and adjust the temperature as required by the specific reaction
conditions.

o Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS).
Work-up and Quenching:
o Upon completion, cool the reaction mixture to a safe temperature.

o Carefully and slowly quench the reaction with an appropriate reagent, being mindful of any
potential exothermic processes.

Spill and Waste Disposal:

o In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite)
and place it in a sealed container for disposal.[9]

o For larger spills, evacuate the area and follow emergency procedures.

o Dispose of all waste, including empty containers, in accordance with local, state, and
federal regulations.[1] Unused product should be disposed of as hazardous waste.[2]

. Visual Workflow for Handling and Storage
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Caption: Workflow for Safe Handling and Storage of N-Isopropylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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